Cas no 396717-86-5 (L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI))
L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI)
- 4-Methoxyphenylazoformyl-Phe
- 4-METHOXYPHENYLAZOFORMYL-PHE POTASSIUM SALT
- N-(4-METHOXYPHENYLAZOFORMYL)-PHE-OH · POTASSIUM SALT
- AAFP
- 396717-86-5
- MFCD01318845
- Potassium;(2S)-2-[(4-methoxyphenyl)iminocarbamoylamino]-3-phenylpropanoate
-
- MDL: MFCD01318845
- Inchi: 1S/C17H17N3O4.K/c1-24-14-9-7-13(8-10-14)19-20-17(23)18-15(16(21)22)11-12-5-3-2-4-6-12;/h2-10,15H,11H2,1H3,(H,18,23)(H,21,22);/q;+1/p-1/b20-19+;/t15-;/m0./s1
- InChI Key: POYJZAJFICSTCH-CRAHHGOISA-M
- SMILES: [K+].[O-]C([C@H](CC1C=CC=CC=1)NC(/N=N/C1C=CC(=CC=1)OC)=O)=O
Computed Properties
- Exact Mass: 365.07800
- Monoisotopic Mass: 365.07778748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 447
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 103.18000
- LogP: 2.24060
L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB478348-10 mg |
N-(4-Methoxyphenylazoformyl)-Phe-OH potassium salt; . |
396717-86-5 | 10mg |
€251.20 | 2023-06-15 | ||
| Biosynth | SAA-3197-V-5 mg |
4-Methoxyphenylazoformyl-Phe |
396717-86-5 | 5mg |
$50.60 | 2023-01-02 | ||
| abcr | AB478348-10mg |
N-(4-Methoxyphenylazoformyl)-Phe-OH potassium salt; . |
396717-86-5 | 10mg |
€265.30 | 2025-02-18 |
L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) Related Literature
-
1. 656. The acid-catalysed bromination of substituted benzyl phenyl ketonesA. Fischer,J. Packer,J. Vaughan J. Chem. Soc. 1962 3318
-
2. Kinetics of the reactions of picryl chloride with substituted benzoate ionsTriyama Ranjan Mohanty,Padina Lochan Nayak J. Chem. Soc. Perkin Trans. 2 1975 242
-
O. D. Ayala,C. A. Wakeman,I. J. Pence,C. M. O'Brien,J. A. Werkhaven,E. P. Skaar,A. Mahadevan-Jansen Anal. Methods 2017 9 1864
-
Christopher Kelk Ingold,Charles William Shoppee J. Chem. Soc. 1928 365
Additional information on L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI)
Research Briefing on L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) and CAS 396717-86-5
This research briefing provides an in-depth analysis of the latest advancements and studies related to the chemical compound L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI), with the CAS registry number 396717-86-5. This compound, classified under the azo dye derivatives, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development and biochemical assays.
Recent studies have focused on the synthesis and characterization of this compound, highlighting its stability and reactivity under various physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. These studies are crucial for ensuring the compound's suitability for further pharmacological testing and potential therapeutic applications.
One of the key findings from recent research is the compound's ability to act as a photoactive probe in biological systems. Its azo group enables it to undergo reversible photoisomerization, making it a promising candidate for developing light-responsive drug delivery systems. Preliminary in vitro studies have demonstrated its low cytotoxicity and high biocompatibility, which are essential traits for any compound intended for biomedical use.
Furthermore, investigations into the compound's interaction with proteins and enzymes have revealed its potential as a modulator of enzymatic activity. Specifically, it has shown affinity towards certain amino acid transporters, suggesting possible applications in targeted therapy for metabolic disorders. These findings are supported by molecular docking simulations, which predict strong binding interactions with key biological targets.
In addition to its biological applications, the compound's chemical properties have been explored for use in industrial processes. Its stability under acidic and basic conditions makes it a viable candidate for use in dye-sensitized solar cells and other photoelectrochemical applications. Researchers are also investigating its potential as a corrosion inhibitor, given its ability to form stable complexes with metal ions.
Despite these promising developments, challenges remain in scaling up the synthesis of this compound and optimizing its performance in various applications. Future research directions include improving yield and purity through novel synthetic routes, as well as conducting more extensive in vivo studies to evaluate its pharmacokinetics and pharmacodynamics. Collaboration between academic and industrial researchers will be critical in addressing these challenges and unlocking the full potential of this versatile compound.
In conclusion, L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI) (CAS 396717-86-5) represents a promising area of research with diverse applications in chemical biology and pharmaceuticals. Continued exploration of its properties and interactions will likely yield valuable insights and innovations in the coming years.
396717-86-5 (L-Phenylalanine,N-[[(4-methoxyphenyl)azo]carbonyl]-, monopotassium salt (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)